Cas no 21226-31-3 (N-(2-bromophenyl)benzenesulfonamide)

• Product Name: N-(2-bromophenyl)benzenesulfonamide
• CAS No: 21226-31-3
• MF: C₁₂H₁₀BrNO₂S
• MW: 312.182301044464
• CID: 911323
• PubChem ID: 262258
• Update Time: 2025-04-19

N-(2-bromophenyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-bromophenyl)benzenesulfonamide
• 2-bromo-N-benzenesulfonylaniline
• AC1L673F
• AC1Q2707
• AH-034
• ARONIS000671
• benzenesulfonic acid-(2-bromo-anilide)
• Benzolsulfonsaeure-(2-brom-anilid)
• N-(2-Bromo-phenyl)-benzenesulfonamide
• NSC95709
• o-bromo-N-(benzenesulfonyl)aniline
• o-bromo-N-benzenesulfonylaniline
• SureCN5731180
• NSC 95709
• NSC-95709
• DTXSID40294284
• LBMJQGDIAXELFQ-UHFFFAOYSA-N
• starbld0006358
• 2'-bromobenzenesulfonanilide
• STK086082
• MFCD00541883
• AKOS000182735
• DA-08242
• AH-034/04668019
• Z45619893
• 21226-31-3
• (2-bromophenyl)(phenylsulfonyl)amine
• SCHEMBL5731180
• Cambridge id 5112617

• Inchi： 1S/C12H10BrNO2S/c13-11-8-4-5-9-12(11)14-17(15,16)10-6-2-1-3-7-10/h1-9,14H
• InChI Key： LBMJQGDIAXELFQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1NS(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 310.9616
• Monoisotopic Mass: 310.96156g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17
• LogP: 4.40370